7-bromo-3H,4H-imidazo[2,1-f][1,2,4]triazin-4-one

• IUPAC Name: 7-bromo-3H-imidazo[2,1-f][1,2,4]triazin-4-one
• InChI: InChI=1S/C5H3BrN4O/c6-3-1-7-4-5(11)8-2-9-10(3)4/h1-2H,(H,8,9,11)
• InChI Key: DKCSUYGXMDMLOE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N2C(=N1)C(=O)NC=N2)Br
• Molecular Formula: C5H3BrN4O
• Molecular Weight: 215.01 g/mol
• CAS No.: 1235374-52-3

Description

“7-bromo-3H,4H-imidazo[2,1-f][1,2,4]triazin-4-one” is a heterocyclic compound with the molecular formula C5H3BrN4O and a molecular weight of 215.01. It is a white solid.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C5H3BrN4O/c6-3-1-7-4-5(11)8-2-9-10(3)4/h1-2H,(H,8,9,11).

Physical And Chemical Properties Analysis

“this compound” is a white solid.

Scientific Research Applications

Therapeutic Potential of Triazine Derivatives

Triazine derivatives have been extensively studied for their vast biological and pharmacological potential. These compounds have been investigated for the development of molecules that could be used in the treatment of various pathological conditions such as inflammation, cancer, and infections. The fusion of the triazine moiety with other heterocyclic rings like imidazoles and pyrroles has produced several bicyclic compounds with significant biological actions. The wide spectrum of activities displayed by triazines and the development of several commercial drugs containing triazines highlight the continuous interest in this moiety for drug development. This ongoing research suggests the potential of triazine derivatives, including compounds structurally related to 7-bromo-3H,4H-imidazo[2,1-f][1,2,4]triazin-4-one, in creating new therapeutic agents for a variety of diseases (Dubey et al., 2022).

Antitumor Activities

Triazine derivatives have shown promise in anticancer research, displaying a range of antitumor activities. Specifically, studies have focused on 1,2,3-triazines and their benzo- and hetero-fused derivatives, which exhibit antibacterial, antifungal, antiviral, antiproliferative, analgesic, and anti-inflammatory properties. These compounds' efficacy, combined with straightforward synthesis, underscores their potential as scaffolds for the development of antitumor compounds (Cascioferro et al., 2017).

Environmental Applications

Triazine derivatives also find applications beyond pharmacology, including environmental sciences. For instance, covalent triazine frameworks (CTFs) have been identified as outstanding materials for CO2 capture due to their high surface area, permanent porosity, structural tunability, and synthetic diversity. Such properties make them excellent candidates for addressing challenges related to environmental pollution and gas separation processes, indicating the broad applicability of triazine derivatives in both medical and environmental fields (Mukhtar et al., 2020).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word “Warning”. The hazard statements associated with it are H302, H315, and H319.